- Innate C-H trifluoromethylation of heterocycles, Proceedings of the National Academy of Sciences of the United States of America, 2011, 108(35), 14411-14415
Cas no 916210-02-1 (2-(Trifluoromethyl)isonicotinonitrile)
916210-02-1 structure
Product name:2-(Trifluoromethyl)isonicotinonitrile
2-(Trifluoromethyl)isonicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)isonicotinonitrile
- 2-(trifluoromethyl)pyridine-4-carbonitrile
- 2-Trifluoromethyl-isonicotinonitrile
- 2-(Trifluoromethyl)-4-pyridinecarbonitrile (ACI)
- AKOS015966551
- 2-?(Trifluoromethyl)?-?4-?pyridinecarbonitrile
- DA-27563
- AC-29144
- EN300-203382
- SCHEMBL2990873
- Z1255451137
- MFCD11848100
- PS-6669
- SY043090
- CS-0373223
- 916210-02-1
- DTXSID40695252
- 2-(trifluoromethyl) isonicotinonitrile
- SB53502
-
- MDL： MFCD11848100
- Inchi： 1S/C7H3F3N2/c8-7(9,10)6-3-5(4-11)1-2-12-6/h1-3H
- InChI Key： MLFFNKLBERSEPF-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C(F)(F)F)N=CC=1
Computed Properties
- Exact Mass: 172.02500
- Monoisotopic Mass: 172.02483259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.7Ų
- XLogP3: 1.3
Experimental Properties
- Boiling Point: 186.4±35.0℃ at 760 mmHg
- PSA: 36.68000
- LogP: 1.97208
2-(Trifluoromethyl)isonicotinonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T899000-10mg |
2-(trifluoromethyl)isonicotinonitrile |
916210-02-1 | 10mg |
$ 65.00 | 2022-06-02 | ||
| abcr | AB444889-5 g |
2-(Trifluoromethyl)pyridine-4-carbonitrile, min. 95%; . |
916210-02-1 | 5g |
€1,586.00 | 2023-04-22 | ||
| Apollo Scientific | PC49309-250mg |
2-(Trifluoromethyl)isonicotinonitrile |
916210-02-1 | 95%min | 250mg |
£120.00 | 2025-02-21 | |
| Apollo Scientific | PC49309-1g |
2-(Trifluoromethyl)isonicotinonitrile |
916210-02-1 | 95%min | 1g |
£361.00 | 2025-02-21 | |
| Enamine | EN300-203382-0.1g |
2-(trifluoromethyl)pyridine-4-carbonitrile |
916210-02-1 | 95% | 0.1g |
$138.0 | 2023-09-16 | |
| Enamine | EN300-203382-5.0g |
2-(trifluoromethyl)pyridine-4-carbonitrile |
916210-02-1 | 95% | 5.0g |
$1588.0 | 2023-07-06 | |
| A2B Chem LLC | AH90214-250mg |
2-Trifluoromethyl-isonicotinonitrile |
916210-02-1 | 95% | 250mg |
$17.00 | 2024-07-18 | |
| Enamine | EN300-203382-5g |
2-(trifluoromethyl)pyridine-4-carbonitrile |
916210-02-1 | 95% | 5g |
$1588.0 | 2023-09-16 | |
| Aaron | AR00GYKY-1g |
2-Trifluoromethyl-isonicotinonitrile |
916210-02-1 | 95% | 1g |
$82.00 | 2025-01-24 | |
| Enamine | EN300-203382-10g |
2-(trifluoromethyl)pyridine-4-carbonitrile |
916210-02-1 | 95% | 10g |
$3175.0 | 2023-09-16 |
2-(Trifluoromethyl)isonicotinonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide Solvents: Dichloromethane , Water ; 0 °C; 0 °C → 23 °C; 40 h, 23 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Poly(oxy-1,2-ethanediyl), α-[4-[[3,4-dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trime… Solvents: Water ; rt → 5 °C; 2 - 3 min, 5 °C
1.2 Reagents: tert-Butyl hydroperoxide Solvents: Water ; 5 °C; 44 h, 23 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 23 °C
1.2 Reagents: tert-Butyl hydroperoxide Solvents: Water ; 5 °C; 44 h, 23 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 23 °C
Reference
- Trifluoromethylation of heterocycles in water at room temperature, Green Chemistry, 2014, 16(3), 1097-1100
Production Method 3
Reaction Conditions
1.1 Reagents: tert-Butyl hydroperoxide , Pyridine Solvents: Dimethyl sulfoxide ; 1.5 - 2 h, 50 °C
Reference
- Radical-Based Regioselective C-H Functionalization of Electron-Deficient Heteroarenes: Scope, Tunability, and Predictability, Journal of the American Chemical Society, 2013, 135(32), 12122-12134
2-(Trifluoromethyl)isonicotinonitrile Raw materials
2-(Trifluoromethyl)isonicotinonitrile Preparation Products
2-(Trifluoromethyl)isonicotinonitrile Related Literature
-
Xun-Hui Xu,Wen-Bin Liu,Xue Song,Li Zhou,Na Liu,Yuan-Yuan Zhu,Zong-Quan Wu Polym. Chem., 2021,12, 4838-4845
-
Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
-
Shau-Hua Ueng,Sheng-Yao Hsueh,Chien-Chen Lai,Yi-Hung Liu,Shie-Ming Peng,Sheng-Hsien Chiu Chem. Commun., 2008, 817-819
-
Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
-
5. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:916210-02-1)2-(Trifluoromethyl)isonicotinonitrile
Purity:99%
Quantity:5g
Price ($):391.0